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Compound of Interest

Compound Name: 3-(Chloromethyl)pyridine

Cat. No.: B1204626 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 3-
(Chloromethyl)pyridine and its Hydrochloride Salt

This document provides crucial safety and logistical information for laboratory professionals

engaged in research, scientific analysis, and drug development involving 3-
(Chloromethyl)pyridine. The following procedural guidance outlines the necessary personal

protective equipment (PPE), handling protocols, emergency measures, and disposal plans to

ensure a safe laboratory environment. While this guide addresses 3-(Chloromethyl)pyridine,

it is important to note that most readily available safety data pertains to its more common and

stable form, 3-(Chloromethyl)pyridine hydrochloride. The safety precautions for both forms

are largely analogous, with the hydrochloride salt presenting an additional corrosive hazard.

Quantitative Safety Data
For rapid assessment, the following tables summarize key quantitative data for 3-
(Chloromethyl)pyridine hydrochloride.
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Physical and Chemical Properties

Molecular Formula C6H6ClN · HCl[1]

Molecular Weight 164.03 g/mol [2]

Appearance White to yellow or tan solid/powder[2]

Melting Point 137-143 °C

Solubility Water soluble[3]

Toxicity and Hazard Data

Acute Oral Toxicity (Rat LD50) 316 mg/kg[4]

Hazard Classifications
Acute Toxicity 4 (Oral), Skin Corrosion 1B, Eye

Damage 1, Mutagenicity 2

Signal Word Danger

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against exposure.
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Equipment Specifications

Eye Protection Chemical safety goggles or a full-face shield.[5]

Hand Protection
Chemical-resistant gloves (e.g., Butyl rubber,

Viton®).[5]

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is recommended, especially in

poorly ventilated areas or during spill response.

[5] For weighing and diluting, a half-face

respirator with a combination filter cartridge is

advised.[3]

Protective Clothing

A lab coat, closed-toe shoes, and long pants are

mandatory to minimize skin contact.[5] For

larger quantities or spill management, a

chemical-resistant apron or suit may be

necessary.[5]

Experimental Protocols and Handling
Standard Operating Procedure for Handling 3-(Chloromethyl)pyridine

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[5]

Assemble all necessary equipment and reagents within the fume hood.

Don the appropriate PPE as detailed above.

Handling:

Handle the solid material carefully to avoid generating dust.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Safe_Disposal_of_3_5_Dichloro_2_trichloromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_5_Dichloro_2_trichloromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_5_Dichloro_2_trichloromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://cameochemicals.noaa.gov/chemical/20001
https://www.benchchem.com/pdf/Safe_Disposal_of_3_5_Dichloro_2_trichloromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_5_Dichloro_2_trichloromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1204626?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_3_5_Dichloro_2_trichloromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use in a well-ventilated area, preferably within a chemical fume hood.[4]

Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.[4]

Keep containers securely sealed when not in use.[4]

Storage:

Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[3]

Protect containers from physical damage.[4]

Store in a locked-up, designated corrosives area.[1]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately flush skin with large amounts of

water while removing all contaminated clothing

and shoes.[1][4] Wash off with soap and plenty

of water.[6] Seek immediate medical attention.

[1]

Inhalation

Move the person to fresh air.[4] If breathing is

difficult, give oxygen.[1][6] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1][3] Rinse mouth with

water.[6] Seek immediate medical attention.[1]

[3]

Spill Management Protocol

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[5]

Containment:

For solid spills, carefully sweep or scoop the material to avoid generating dust.[5]

For liquid spills (if dissolved), use an inert absorbent material such as vermiculite, sand, or

earth to contain the substance.[5]

Collection: Place the absorbed or collected material into a clearly labeled, sealed container

for hazardous waste.[3][5]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[5]

All cleaning materials must also be disposed of as hazardous waste.[5]
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Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Disposal Procedure

Waste Segregation and Collection:

Collect waste 3-(Chloromethyl)pyridine in a dedicated, properly labeled, and sealed

container.[5]

Do not mix with other waste streams unless explicitly permitted by the disposal facility.[5]

Engage Professional Services:

Arrange for disposal with a licensed hazardous waste disposal company.[5]

Recommended Disposal Method:

The preferred method for disposal of chlorinated organic compounds is incineration at a

licensed hazardous waste facility equipped with afterburners and scrubbers.[5]

Documentation:

Maintain detailed records of the waste, including its composition, quantity, and collection

date for disposal.[5]

Visual Safety Workflows
To further clarify procedural steps, the following diagrams illustrate key safety workflows.

Preparation Handling Cleanup & Disposal

Don PPE Work in Fume Hood Verify Eyewash/Shower Access Handle with Care Store Properly No Eating/Drinking/Smoking Wash Hands Decontaminate Work Area Dispose of Waste
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Click to download full resolution via product page

Caption: General workflow for safely handling 3-(Chloromethyl)pyridine.
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Caption: Step-by-step response plan for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

